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Compound of Interest

Compound Name: Diethyl 8-bromooctylphosphonate

Cat. No.: B607111 Get Quote

In-Depth Technical Guide: Diethyl 8-
bromooctylphosphonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties,

synthesis, and a conceptual application of Diethyl 8-bromooctylphosphonate, a valuable

intermediate in organic synthesis and drug discovery.

Core Molecular Data
Diethyl 8-bromooctylphosphonate is an organophosphorus compound featuring a terminal

bromine atom, making it a versatile reagent for subsequent chemical modifications. Its key

molecular identifiers are summarized below.

Property Value Reference

Molecular Formula C12H26BrO3P [1][2][3]

Molecular Weight 329.21 g/mol [1][2][3]

CAS Number 124939-70-4 [1][2][3]
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The primary method for synthesizing diethyl alkylphosphonates is the Michaelis-Arbuzov

reaction.[1][2][3][4] This reaction involves the treatment of a trialkyl phosphite with an alkyl

halide. In the case of Diethyl 8-bromooctylphosphonate, this would involve the reaction of

triethyl phosphite with a 1,8-dibromooctane.

Experimental Protocol: A Representative Synthesis
The following is a generalized protocol for the synthesis of Diethyl 8-bromooctylphosphonate
based on the principles of the Michaelis-Arbuzov reaction.

Materials:

1,8-dibromooctane

Triethyl phosphite

Anhydrous toluene (or another suitable high-boiling solvent)

Inert gas (e.g., Nitrogen or Argon)

Standard glassware for organic synthesis (round-bottom flask, condenser, heating mantle,

etc.)

Purification apparatus (e.g., distillation or chromatography setup)

Procedure:

Reaction Setup: A round-bottom flask is charged with 1,8-dibromooctane and a molar excess

of triethyl phosphite in a suitable solvent like anhydrous toluene. The flask is equipped with a

reflux condenser and placed under an inert atmosphere.

Heating: The reaction mixture is heated to reflux. The temperature is maintained for several

hours to ensure the completion of the reaction. The progress of the reaction can be

monitored by techniques such as Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Work-up: After the reaction is complete, the mixture is cooled to room temperature. The

excess solvent and volatile by-products are removed under reduced pressure.
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Purification: The crude product is then purified. This is typically achieved by vacuum

distillation or column chromatography to isolate the Diethyl 8-bromooctylphosphonate
from any remaining starting materials or side products.

Characterization: The final product should be characterized by spectroscopic methods such

as ¹H NMR, ¹³C NMR, and ³¹P NMR, as well as mass spectrometry to confirm its identity and

purity.

Synthetic Workflow
The synthesis of Diethyl 8-bromooctylphosphonate via the Michaelis-Arbuzov reaction can

be visualized as a straightforward two-step process, followed by purification.

Synthesis of Diethyl 8-bromooctylphosphonate

1,8-dibromooctane +
Triethyl phosphite

Michaelis-Arbuzov Reaction
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Caption: Synthetic workflow for Diethyl 8-bromooctylphosphonate.

Conceptual Application in Drug Development
The Diethyl 8-bromooctylphosphonate molecule is a valuable building block in medicinal

chemistry. The phosphonate group can act as a stable phosphate mimic, while the terminal

bromine allows for further chemical elaboration.

Signaling Pathway for a Hypothetical Phosphonate-
Based Drug
The following diagram illustrates a hypothetical signaling pathway where a drug derived from

Diethyl 8-bromooctylphosphonate could act as an inhibitor.
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Hypothetical Drug Action on a Kinase Pathway
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Caption: Hypothetical inhibition of a kinase signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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